Cas no 1805311-47-0 (4-Amino-3-chloro-5-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3-chloro-5-(difluoromethyl)pyridine
• CAS No: 1805311-47-0
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4799265
• Update Time: 2025-07-24

4-Amino-3-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-4-2-11-1-3(5(4)10)6(8)9/h1-2,6H,(H2,10,11)
• InChI Key： RGEYVNDFLNAERZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-5-(difluoromethyl)pyridine

Introduction to 4-Amino-3-chloro-5-(difluoromethyl)pyridine (CAS No. 1805311-47-0)

4-Amino-3-chloro-5-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805311-47-0, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities and synthetic potential. The presence of both amino and chloro substituents, along with a difluoromethyl group at the 5-position, endows this molecule with unique chemical properties that make it valuable in the development of novel therapeutic agents.

The structural configuration of 4-amino-3-chloro-5-(difluoromethyl)pyridine positions it as a key building block for further functionalization. The amino group (-NH₂) serves as a nucleophilic site, facilitating reactions such as condensation, acylation, and coupling, while the chloro group (-Cl) can undergo nucleophilic substitution to introduce diverse functional moieties. The difluoromethyl group (-CF₂-) enhances metabolic stability and bioavailability, a critical factor in drug design. These features have made this compound a staple in medicinal chemistry libraries.

In recent years, 4-amino-3-chloro-5-(difluoromethyl)pyridine has been extensively studied for its role in synthesizing bioactive molecules. One notable area of research involves its application in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common scaffold in kinase inhibitors due to its ability to mimic ATP binding pockets. For instance, derivatives of this compound have shown promising activity against mutant forms of the EGFR (Epidermal Growth Factor Receptor), which are resistant to existing therapies.

Moreover, the incorporation of the difluoromethyl group has been demonstrated to improve pharmacokinetic profiles of drug candidates. This substituent enhances lipophilicity while maintaining water solubility, contributing to better oral bioavailability and reduced clearance rates. Such properties are highly desirable in pharmaceuticals aiming for prolonged therapeutic effects with fewer side effects. Several recent publications highlight the use of 4-amino-3-chloro-5-(difluoromethyl)pyridine derivatives in preclinical studies targeting inflammatory diseases and infectious disorders.

The agrochemical sector has also recognized the potential of this compound. Pyridine-based herbicides and fungicides are widely used due to their efficacy and selectivity. Researchers have modified 4-amino-3-chloro-5-(difluoromethyl)pyridine to develop novel compounds that exhibit enhanced resistance management against evolving crop pathogens. The structural versatility allows for fine-tuning of biological activity by adjusting substituents at different positions on the pyridine ring.

From a synthetic chemistry perspective, 4-amino-3-chloro-5-(difluoromethyl)pyridine serves as a versatile precursor for constructing more complex molecules. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are commonly employed to introduce aryl or heteroaryl groups at the 3-position or other positions on the ring. These reactions enable the generation of libraries of derivatives for high-throughput screening (HTS). Additionally, palladium-catalyzed C-H activation strategies have been explored to streamline synthetic routes and reduce reliance on pre-functionalized starting materials.

The growing interest in 4-amino-3-chloro-5-(difluoromethyl)pyridine is further underscored by its presence in several patents filed by leading pharmaceutical companies. These patents describe novel synthetic methods and applications in drug discovery programs targeting neurological disorders, metabolic diseases, and oncology. The compound’s ability to serve as a scaffold for generating structurally diverse analogs makes it an invaluable asset in corporate research labs.

In conclusion, 4-amino-3-chloro-5-(difluoromethyl)pyridine (CAS No. 1805311-47-0) is a multifaceted intermediate with broad utility across pharmaceuticals and agrochemicals. Its unique structural features—combining an amino group, a chloro substituent, and a difluoromethyl moiety—make it an excellent candidate for further derivatization and application in drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.